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Compound of Interest

Compound Name: TCS 2314

Cat. No.: B15603953

Get Quote

For researchers and scientists in drug development, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential information and step-by-step procedures for the

proper disposal of TCS 2314, a potent α4β1 (VLA-4) antagonist.

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for TCS 2314 is

not publicly available, this document synthesizes best practices for chemical waste

management based on the compound's known properties and general laboratory safety

protocols. TCS 2314 is a solid compound soluble in organic solvents such as Dimethyl

Sulfoxide (DMSO) and ethanol.

Key Data for Handling and Disposal
The following table summarizes essential quantitative data for TCS 2314, crucial for preparing

solutions and managing waste.
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Property Value Source

Molecular Weight 522.59 g/mol [1]

Form Solid [2]

Purity ≥98% (HPLC) [1]

Solubility in DMSO 100 mM [1]

Solubility in Ethanol 50 mM [1]

Storage Store at room temperature [1]

Experimental Protocols for Safe Disposal
Adherence to the following protocols is critical for the safe disposal of TCS 2314 and

associated materials. These procedures are designed to minimize exposure and prevent

environmental contamination.

Personal Protective Equipment (PPE)
Before handling TCS 2314 in any form (solid or in solution), all personnel must wear

appropriate Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Disposal of Liquid Waste (TCS 2314 in Solvents)
Segregation: All liquid waste containing TCS 2314, including stock solutions, experimental

solutions, and rinsates from cleaning contaminated glassware, must be collected in a

designated, sealed, and properly labeled hazardous waste container.

Container Labeling: The waste container must be labeled with "Hazardous Waste," the full

chemical name "TCS 2314," the solvent used (e.g., DMSO, Ethanol), and the estimated

concentration.
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Incompatibility: Do not mix TCS 2314 waste with other incompatible chemical waste streams.

Storage: Store the sealed waste container in a designated, well-ventilated, and secondary

containment area away from ignition sources until it is collected by the institution's

environmental health and safety (EHS) department.

Spill Management: In case of a spill, absorb the liquid with an inert absorbent material (e.g.,

vermiculite, sand, or commercial spill kits). Collect the contaminated absorbent material in a

sealed bag or container, label it as hazardous waste containing TCS 2314, and dispose of it

with solid waste.

Disposal of Solid Waste
Unused Compound: Unwanted or expired solid TCS 2314 should be kept in its original,

sealed container. The container must be clearly labeled as "Hazardous Waste" and disposed

of through the institutional EHS office.

Contaminated Materials: All materials that have come into direct contact with TCS 2314,

such as pipette tips, weigh boats, contaminated gloves, and bench paper, must be

considered hazardous waste.

Collection: Place all contaminated solid waste into a designated, durable, and sealed plastic

bag or a labeled hazardous waste container.

Disposal: The sealed container of contaminated solid waste should be collected by the

institutional EHS for incineration or other approved disposal methods.

Disposal Procedure Workflow
The following diagram illustrates the logical workflow for the proper disposal of TCS 2314
waste in a laboratory setting.
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Caption: Workflow for the safe disposal of TCS 2314.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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